Cas no 28034-84-6 (2-Ethyl-2-methylcyclopropane-1-carboxylic acid)

2-Ethyl-2-methylcyclopropane-1-carboxylic acid is a cyclopropane derivative characterized by its unique sterically hindered structure, incorporating both ethyl and methyl substituents at the 2-position. This compound is of interest in synthetic organic chemistry due to its strained ring system, which can impart reactivity in ring-opening reactions or serve as a building block for more complex architectures. The carboxylic acid functionality enhances its utility as an intermediate for derivatization, including esterification or amide formation. Its structural features may also influence physicochemical properties, such as solubility and stability, making it suitable for applications in pharmaceuticals, agrochemicals, or materials science. Handling requires standard precautions for carboxylic acids.

2-Ethyl-2-methylcyclopropane-1-carboxylic acid structure

28034-84-6 structure

Product Name:2-Ethyl-2-methylcyclopropane-1-carboxylic acid

CAS No:28034-84-6

MF:C₇H₁₂O₂

MW:128.168982505798

CID:2105270

PubChem ID:62389913

Update Time:2025-06-07

2-Ethyl-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-ethyl-2-methylCyclopropanecarboxylic acid
- 2-ethyl-2-methylcyclopropane-1-carboxylic acid
- STL450198
- NE38171
- Z1407659701
- 2-Ethyl-2-methylcyclopropane-1-carboxylic acid
- Inchi： 1S/C7H12O2/c1-3-7(2)4-5(7)6(8)9/h5H,3-4H2,1-2H3,(H,8,9)
- InChI Key： NFZQLMTWIZTMJI-UHFFFAOYSA-N
- SMILES： OC(C1CC1(C)CC)=O

Computed Properties

Exact Mass: 128.083729621g/mol
Monoisotopic Mass: 128.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 1.6

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 202.3±8.0 °C at 760 mmHg
Flash Point: 94.0±13.1 °C
Vapor Pressure: 0.1±0.8 mmHg at 25°C

2-Ethyl-2-methylcyclopropane-1-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-Ethyl-2-methylcyclopropane-1-carboxylic acid Pricemore >>

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